Cas no 2413847-15-9 ([(1S,5R)-3-Bicyclo[3.2.0]heptanyl]methanol)

• Product Name: [(1S,5R)-3-Bicyclo[3.2.0]heptanyl]methanol
• CAS No: 2413847-15-9
• MF: C₈H₁₄O
• MW: 126.196162700653
• CID: 5947427
• PubChem ID: 146050135
• Update Time: 2025-07-16

[(1S,5R)-3-Bicyclo[3.2.0]heptanyl]methanol Chemical and Physical Properties

Names and Identifiers

• EN300-7565026
• 2413847-15-9
• [(1R,3R,5S)-bicyclo[3.2.0]heptan-3-yl]methanol
• [(1S,5R)-3-Bicyclo[3.2.0]heptanyl]methanol

• Inchi： 1S/C8H14O/c9-5-6-3-7-1-2-8(7)4-6/h6-9H,1-5H2/t6?,7-,8+
• InChI Key： FPFBFCQVYFFYQA-IEESLHIDSA-N
• SMILES： OCC1C[C@H]2CC[C@H]2C1

Computed Properties

• Exact Mass: 126.104465066g/mol
• Monoisotopic Mass: 126.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 20.2Ų

Additional information on [(1S,5R)-3-Bicyclo[3.2.0]heptanyl]methanol

Recent Advances in the Study of [(1S,5R)-3-Bicyclo[3.2.0]heptanyl]methanol (CAS: 2413847-15-9) and Its Applications in Chemical Biology and Medicine

The compound [(1S,5R)-3-Bicyclo[3.2.0]heptanyl]methanol (CAS: 2413847-15-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest studies and developments related to this compound, highlighting its synthesis, biological activity, and potential as a drug candidate.

Recent literature has focused on the synthesis and optimization of [(1S,5R)-3-Bicyclo[3.2.0]heptanyl]methanol, with several research groups reporting improved synthetic routes that enhance yield and purity. Notably, a study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel catalytic asymmetric synthesis method that significantly reduces the number of steps required to produce the compound, making it more accessible for large-scale applications.

In terms of biological activity, [(1S,5R)-3-Bicyclo[3.2.0]heptanyl]methanol has shown promising results as a modulator of specific enzymatic pathways. A recent in vitro study revealed its ability to inhibit the activity of certain kinases involved in inflammatory responses, suggesting potential applications in the treatment of autoimmune diseases. Furthermore, molecular docking simulations have indicated high binding affinity for target proteins, which could be leveraged in the design of new therapeutics.

Another area of interest is the compound's potential use in drug delivery systems. Due to its bicyclic structure and functional hydroxyl group, [(1S,5R)-3-Bicyclo[3.2.0]heptanyl]methanol can be conjugated with various drug molecules to improve their pharmacokinetic properties. Recent preclinical studies have demonstrated enhanced bioavailability and reduced toxicity when the compound was used as a carrier for anticancer agents.

Despite these advancements, challenges remain in the clinical translation of [(1S,5R)-3-Bicyclo[3.2.0]heptanyl]methanol-based therapies. Issues such as metabolic stability and off-target effects need to be addressed through further research. Ongoing studies are exploring structural derivatives and prodrug strategies to overcome these limitations.

In conclusion, [(1S,5R)-3-Bicyclo[3.2.0]heptanyl]methanol (CAS: 2413847-15-9) represents a versatile scaffold with significant potential in chemical biology and medicine. Continued research into its synthesis, mechanism of action, and therapeutic applications is expected to yield valuable insights and novel treatment options in the near future.